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Get Quote

Technical Guide: 6-(4-Chlorophenyl)morpholin-3-
one

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-(4-Chlorophenyl)morpholin-3-one is a substituted morpholinone derivative of interest in
medicinal chemistry and drug discovery. Its structural motif, featuring a morpholin-3-one core
coupled with a chlorophenyl group, makes it a potential scaffold for the development of novel
therapeutic agents. The morpholine ring is a privileged structure in drug design, known to
improve pharmacokinetic properties such as solubility and metabolic stability. The addition of a
chlorophenyl moiety can significantly influence the compound's biological activity through
various molecular interactions. This guide provides a detailed overview of the known physical
and chemical properties of 6-(4-Chlorophenyl)morpholin-3-one, offering a foundational
understanding for researchers working with this compound.
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Physicochemical Properties

The physical state and appearance of a compound are fundamental characteristics that provide
initial insights into its purity and handling requirements. While detailed descriptive data for 6-(4-
Chlorophenyl)morpholin-3-one is not extensively documented in publicly available literature,
key physical properties have been reported by chemical suppliers.

Physical State and Appearance

Based on available data and comparison with analogous compounds, 6-(4-
Chlorophenyl)morpholin-3-one is a solid at ambient temperature. This is strongly supported
by its reported melting point.

While a specific description of its appearance is not explicitly available, related morpholin-3-one
derivatives are typically crystalline solids. For instance, the parent compound, morpholin-3-one,
is described as a white to almost white powder or crystal. Similarly, 4-(4-
aminophenyl)morpholin-3-one is characterized as a white to slightly reddish-colored solid or a
white to almost white powder to crystal. Based on these closely related structures, it can be
inferred that 6-(4-Chlorophenyl)morpholin-3-one is likely a white to off-white crystalline solid
or powder.

A summary of the key physical properties is presented in the table below:

Property Value Source

CAS Number 5196-95-2 LookChem[1]

Molecular Formula C10H10CINO2 LookChem[1]

Molecular Weight 211.64 g/mol LookChem([1]

Melting Point 142-145 °C LookChem([1]

Physical State Solid Inferred from melting point

Appearance Likely a-lwhite-to off-white Inferred from analogous
crystalline solid or powder compounds

Experimental Protocols
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Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range,
as reported for 6-(4-Chlorophenyl)morpholin-3-one (142-145°C), suggests a relatively pure
substance.

Methodology:

A standard capillary melting point apparatus can be used for this determination.

Sample Preparation: A small amount of the crystalline 6-(4-Chlorophenyl)morpholin-3-one
is finely powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady rate of 1-2 °C per minute near the expected
melting point.

» Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample has liquefied are
recorded. This range is the melting point of the substance.

Sample Preparation Melting Point Determination

(Finely powder the samlePack into capillary tUbE)MP(PIace in apparatus)—{Heat at1-2 "C/minHRecord melting range)

Click to download full resolution via product page
Caption: Workflow for Melting Point Determination.

Spectroscopic Characterization (Inferred)

While specific spectroscopic data for 6-(4-Chlorophenyl)morpholin-3-one is not readily
available in the public domain, the expected spectral characteristics can be inferred based on
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its structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons of the chlorophenyl ring and the methylene protons of the morpholin-3-one ring. The
aromatic protons would likely appear as a set of doublets in the downfield region (typically
7.0-7.5 ppm). The methylene protons of the morpholine ring would appear as multiplets in
the upfield region (typically 3.0-4.5 ppm).

e 13C NMR: The carbon NMR spectrum would show characteristic peaks for the carbonyl
carbon of the lactam (around 170 ppm), the aromatic carbons (120-140 ppm), and the
aliphatic carbons of the morpholine ring (40-70 ppm).

For comparison, the *H NMR of the related compound 4-(4-aminophenyl)morpholin-3-one has
been documented.[2]

Infrared (IR) Spectroscopy

The IR spectrum of 6-(4-Chlorophenyl)morpholin-3-one is expected to exhibit characteristic
absorption bands. A strong absorption band corresponding to the C=0 stretching of the lactam
functional group would be prominent, typically in the range of 1650-1680 cm~1. Other
significant peaks would include C-H stretching vibrations for the aromatic and aliphatic protons,
C-O-C stretching of the ether linkage in the morpholine ring, and C-ClI stretching from the
chlorophenyl group. The IR spectrum for 4-(4-aminophenyl)morpholin-3-one is available and
can serve as a reference.[3]

Mass Spectrometry (MS)

Mass spectrometry would provide information on the molecular weight and fragmentation
pattern of the molecule. The molecular ion peak (M+) would be expected at m/z corresponding
to the molecular weight of 211.64. Due to the presence of chlorine, an isotopic peak (M+2) at
approximately one-third the intensity of the molecular ion peak would also be observed, which
is a characteristic signature for monochlorinated compounds.

Conclusion
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6-(4-Chlorophenyl)morpholin-3-one is a solid compound with a melting point of 142-145 °C.
While its exact appearance is not definitively documented, it is reasonably inferred to be a
white to off-white crystalline solid based on the physical properties of its structural analogues.
The provided experimental protocol for melting point determination and the inferred
spectroscopic characteristics offer a valuable resource for researchers initiating work with this
compound. Further empirical studies are warranted to fully characterize its physical and
spectroscopic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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